Cas no 50717-02-7 (9-ethylcarbazole-3,6-diamine)

• Product Name: 9-ethylcarbazole-3,6-diamine
• CAS No: 50717-02-7
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 1569024
• PubChem ID: 39768
• Update Time: 2025-04-21

9-ethylcarbazole-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• 9-ethylcarbazole-3,6-diamine
• 9-ethyl-carbazole-3,6-diyldiamine
• SureCN350783
• NSC49771
• BRN 0203515
• AC1L22EO
• 9H-Carbazole-3, 9-ethyl-
• CARBAZOLE, 3,6-DIAMINO-9-ETHYL-
• 9-ethyl-carbazole-3,6-diamine
• 3,6-Diamino-9-ethylcarbazol
• N-ethyl-3,6-diaminocarbazole
• 3,6-Diamino-9-ethylcarbazole
• 9-Aethyl-carbazol-3,6-diyldiamin
• 9-Ethyl-9H-carbazole-3,6-diamine
• 50717-02-7
• NSC-49771
• UNII-LON3D97CKO
• DB-264240
• DTXSID40198773
• 5-22-11-00316 (Beilstein Handbook Reference)
• NSC 49771
• 9H-Carbazole-3,6-diamine, 9-ethyl-
• 3,6-DIAMINO-N-ETHYLCARBAZOLE
• LON3D97CKO
• SCHEMBL350783

• Inchi： 1S/C14H15N3/c1-2-17-13-5-3-9(15)7-11(13)12-8-10(16)4-6-14(12)17/h3-8H,2,15-16H2,1H3
• InChI Key： VYQYKCAZJQOVJO-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC(=CC=2C2C=C(C=CC1=2)N)N

Computed Properties

• Exact Mass: 225.12675
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 56.97